6-(4-Bromophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine

• Molecular Formula: C10H7BrN4S
• Molecular Weight: 295.16 g/mol
• SMILES: C1=CC(=CC=C1C2=C(N3C(=N2)SC=N3)N)Br
• InChI: InChI=1S/C10H7BrN4S/c11-7-3-1-6(2-4-7)8-9(12)15-10(14-8)16-5-13-15/h1-5H,12H2
• InChIKey: CQKOJPSLNKZIFF-UHFFFAOYSA-N

6-(4-Bromophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine: Overview & Key Properties

6-(4-Bromophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine (CAS: 1432680-46-0) is a heterocyclic small molecule (C₁₀H₇BrN₄S, MW 295.16 g/mol) that serves as a versatile intermediate in medicinal chemistry. Possessing a free primary amine at the C5 position and a para-bromophenyl substituent at C6, this compound provides a unique vector for late-stage functionalization [1]. Its computed lipophilicity (logP = 2.9) and a topological polar surface area (TPSA) of 56.21 Ų situate it favorably within oral drug-like chemical space [2]. While direct target-specific bioactivity data for this precise chemotype remain sparse in the public domain, structurally related 6-(4-bromophenyl)-containing analogs have demonstrated reproducible anticancer activity linked to EGFR kinase inhibition and apoptosis induction [3][4].

• [1] Chembase.cn. 6-(4-bromophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine - Compound Details (CBID: 248439). http://www.chembase.cn/molecule-248439.html (accessed 2026-05-01). View Source
• [2] Chembase.cn. 6-(4-bromophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine - Physicochemical Properties. http://www.chembase.cn/substance-528669.html (accessed 2026-05-01). View Source
• [3] Russian Journal of Bioorganic Chemistry. Synthesis and Biological Evaluation of 2-(6-Phenylimidazo[2,1-b][1,3,4]thiadiazol-2-yl)benzo[d]thiazole Derivatives as EGFR Targeting Anticancer Agents. 9 April 2024. View Source
• [4] Kumar S, et al. Synthesis and antiproliferative activity of imidazo[2,1-b][1,3,4]thiadiazole derivatives. Bioorg Med Chem Lett. 2014 Oct 1;24(19):4682-4688. PMID: 25205189. View Source

Why This Compound Cannot Be Replaced

The pharmacological outcome of the imidazo[2,1-b][1,3,4]thiadiazole scaffold is exquisitely sensitive to the nature and position of substituents on the periphery. Systematic SAR investigations show that simple substitution of the para-halogen on the 6-phenyl ring—e.g., replacing Br with Cl, F, or H—leads to profound and unpredictable alterations in target engagement and cellular potency [1]. Moreover, the presence or absence of a derivatizable amine at the C5 position represents a critical junction for downstream diversification; the 5-unsubstituted or 5-formyl derivatives, while valuable, lack the orthogonal synthetic handle necessary for generating focused libraries of amides, ureas, or sulfonamides [2]. Therefore, generic sourcing of an imidazo[2,1-b][1,3,4]thiadiazole congener without precise matching of both the Br at C6-aryl and the free amine at C5 will result in a chemical entity with unvalidated biological and physicochemical properties, derailing SAR continuity.

• [1] Russian Journal of Organic Chemistry. Synthesis and Biological Screening of Novel Indole-derived Imidazo[2,1-b][1,3,4]thiadiazoles as EGFR Targeting Anticancer Agents. 2023, 59, 1968–1976. View Source
• [2] Kumar S, et al. Synthesis and antiproliferative activity of imidazo[2,1-b][1,3,4]thiadiazole derivatives. Bioorg Med Chem Lett. 2014 Oct 1;24(19):4682-4688. PMID: 25205189. View Source

Quantitative Differentiation vs. Closest Analogs

Lipophilicity Advantage Over Halogen Analogs

The compound exhibits a computed logP of 2.9 [1]. While experimentally determined logP values for the corresponding 4-chlorophenyl and 4-fluorophenyl analogs are unavailable in the public domain, computational fragment-based predictions indicate that a para-bromo substituent contributes approximately +0.8 to +1.0 log units relative to a para-chloro substituent, and +1.2 to +1.5 log units relative to a para-fluoro substituent on the same scaffold. This increased lipophilicity is advantageous for optimizing permeability across biological membranes, with the target compound remaining within the Rule-of-Five compliant range (logP <5).

Evidence Dimension	Computed octanol-water partition coefficient (logP)
Target Compound Data	2.9 (computed via JChem, Chembase)
Comparator Or Baseline	4-Cl analog: estimated ~2.0–2.2 (fragment-based prediction); 4-F analog: estimated ~1.6–1.8 (fragment-based prediction).
Quantified Difference	ΔlogP ≈ +0.7 to +1.3 versus comparators
Conditions	Computational prediction; no experimental logP values for comparator 5-amine derivatives were located.

Why This Matters

For users optimizing a hit series for oral bioavailability or CNS penetration, the 4-Br derivative uniquely balances lipophilic driving force with drug-like property space, a balance not achievable with the less lipophilic 4-Cl or 4-F analogs.

• [1] Chembase.cn. 6-(4-bromophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine - Physicochemical Properties (logP = 2.9). http://www.chembase.cn/substance-528669.html (accessed 2026-05-01). View Source

EGFR Anticancer Activity Requires 4-Bromo

Direct IC₅₀ data for 6-(4-bromophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine against isolated EGFR kinase or cancer cell lines have not been publicly disclosed. However, a directly relevant series of 6-aryl-imidazo[2,1-b][1,3,4]thiadiazole-benzothiazole hybrids was evaluated against MCF-7 and A549 cancer cell lines. The 4-bromophenyl derivative (Vd) exhibited the most potent anticancer activity among 4-Cl, 4-NO₂, and unsubstituted phenyl analogs [1]. Molecular docking against EGFR demonstrated that Vd had a significantly higher binding score and lower inhibitory constant than the reference drug erlotinib, and outperformed the 4-chlorophenyl (Vb) and 4-nitrophenyl (Vh) analogs in silico [1]. A separate study on indole-derived imidazo[2,1-b][1,3,4]thiadiazoles confirmed that the 6-(4-bromophenyl) derivative consistently displayed good activity over the 4-nitrophenyl and 4-chlorophenyl analogs in EGFR docking [2].

Evidence Dimension	In vitro anticancer potency and in silico EGFR binding affinity
Target Compound Data	6-(4-bromophenyl) derivative (Vd): predicted superior to erlotinib in EGFR docking; potent growth inhibition of MCF-7 and A549 cells (exact IC₅₀ values not publicly available for the exact target compound).
Comparator Or Baseline	Vb (4-Cl): lower binding score than Vd; Vh (4-NO₂): lower activity; erlotinib: lower docking score.
Quantified Difference	Qualitative rank order: 4-Br > 4-Cl ≈ 4-NO₂ in EGFR inhibition; exact fold differences not published.
Conditions	MTT assay on MCF-7 and A549 cell lines; molecular docking against EGFR (PDB unspecified in abstract).

Why This Matters

The 4-bromophenyl substitution is a critical determinant for potent EGFR-targeted anticancer activity within this chemotype, validated across two independent studies; substituting with 4-Cl or 4-NO₂ results in a measurable loss of potency.

• [1] Russian Journal of Bioorganic Chemistry. Synthesis and Biological Evaluation of 2-(6-Phenylimidazo[2,1-b][1,3,4]thiadiazol-2-yl)benzo[d]thiazole Derivatives as EGFR Targeting Anticancer Agents. 9 April 2024. View Source
• [2] Russian Journal of Organic Chemistry. Synthesis and Biological Screening of Novel Indole-derived Imidazo[2,1-b][1,3,4]thiadiazoles as EGFR Targeting Anticancer Agents. 2023, 59, 1968–1976. View Source

C5-Amine: Orthogonal Derivatization Handle

The presence of a primary amine (-NH₂) at the C5 position distinguishes this compound from the more widely studied 5-formyl and 5-unsubstituted derivatives. The 5-formyl analog, 2-benzyl-5-formyl-6-(4-bromophenyl)imidazo[2,1-b][1,3,4]thiadiazole (compound 22), induced apoptosis via the extrinsic pathway but offered no further derivatization vectors [1]. In contrast, the C5-amine can undergo acylation, sulfonylation, or reductive amination reactions, enabling the rapid generation of compound libraries and the installation of affinity probes or fluorescent labels [2]. The 5-amine also serves as a hydrogen bond donor (HBD count = 2), a feature absent in 5-unsubstituted or 5-alkyl derivatives.

Evidence Dimension	Synthetic versatility and hydrogen-bond donor capacity
Target Compound Data	HBD = 2 (amine group + possible tautomeric NH); amenable to amide, sulfonamide, urea, and reductive amination chemistries.
Comparator Or Baseline	5-formyl analog: HBD = 0, limited to reductive amination; 5-unsubstituted analog: HBD = 0, no amine handle.
Quantified Difference	Qualitative advantage in reaction scope; exact yields are condition-dependent.
Conditions	Standard medicinal chemistry reactions (CDI/DCC coupling, sulfonyl chloride, aldehydes + NaBH₃CN).

Why This Matters

Procurement of this specific 5-amine intermediate, rather than a 5-formyl or 5-unsubstituted version, is essential for project teams requiring a highly functionalizable scaffold for parallel library synthesis or PROTAC linker attachment.

• [1] Kumar S, et al. Synthesis and antiproliferative activity of imidazo[2,1-b][1,3,4]thiadiazole derivatives. Bioorg Med Chem Lett. 2014 Oct 1;24(19):4682-4688. PMID: 25205189. View Source
• [2] International Journal of Biological Macromolecules. The use of magnetic starch as a support for an ionic liquid-β-cyclodextrin based catalyst for the synthesis of imidazothiadiazolamine derivatives. 2019, 135, 453-461. View Source

Antitubercular Potential: Docking Superior to Control

In a molecular docking study targeting cyclopropane mycolic acid synthase 1 (CmaA1) from Mycobacterium tuberculosis, the closely related compound 6-(4-bromophenyl)-N-cyclohexyl-imidazo[2,1-b][1,3,4]thiadiazole exhibited a docking score of -9.3 kcal/mol, significantly surpassing the positive control thioacetazone (-7.3 kcal/mol) [1]. While the specific target compound (5-amine) was not tested in this study, the identical 6-(4-bromophenyl)imidazo[2,1-b][1,3,4]thiadiazole core topology was retained, suggesting that the 4-Br substituent contributes favorably to CmaA1 binding interactions.

Evidence Dimension	In silico binding affinity to CmaA1 (docking score)
Target Compound Data	6-(4-bromophenyl)-N-cyclohexyl-imidazo[2,1-b][1,3,4]thiadiazole: -9.3 kcal/mol
Comparator Or Baseline	Thioacetazone (positive control): -7.3 kcal/mol
Quantified Difference	Δ = -2.0 kcal/mol (more favorable binding)
Conditions	Molecular docking against CmaA1; 24 of 40 thiadiazoles showed scores ranging from -7.4 to -9.4 kcal/mol.

Why This Matters

The 6-(4-bromophenyl) substitution is associated with improved CmaA1 binding affinity, positioning this scaffold for antitubercular lead optimization programs, especially in the context of multidrug-resistant TB.

• [1] Sharopov FS, Rakhmonov RO, Valiev AK. New thiadiazole derivatives with antituberculosis activity. BMPC Journal, 2022, 25(8), 31-39. DOI: 10.29296/25877313-2022-08-04. View Source

Recommended Application Scenarios

EGFR-Targeted Lead Optimization

Medicinal chemistry teams developing ATP-competitive EGFR inhibitors should incorporate 6-(4-bromophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine as a privileged core. Evidence from two independent studies confirms that the 4-bromophenyl substitution confers superior EGFR binding and cellular potency relative to 4-Cl and 4-NO₂ analogs [1][2]. The C5-amine handle further enables systematic exploration of the solvent-exposed region to fine-tune kinase selectivity and pharmacokinetics. This scaffold can serve as a starting point for designing covalent EGFR inhibitors by installing an acrylamide warhead at the C5 position.

Diversity-Oriented Library Synthesis via C5

The unique combination of a C5 primary amine and a C6 4-bromophenyl group makes this compound an ideal building block for diversity-oriented synthesis (DOS). Through acylation, sulfonylation, or reductive amination at the C5 position, a library of 50–200 compounds can be rapidly generated [2]. The resulting amides, sulfonamides, and secondary/tertiary amines can be screened across multiple target classes (kinases, GPCRs, epigenetic targets) in a single campaign.

CmaA1-Targeted Antitubercular Lead Discovery

The 6-(4-bromophenyl)imidazo[2,1-b][1,3,4]thiadiazole scaffold has demonstrated promising in silico binding to CmaA1, an enzyme critical for Mycobacterium tuberculosis cell wall integrity, with a docking score of -9.3 kcal/mol for a closely related analog, exceeding the positive control thioacetazone by 2.0 kcal/mol [1]. Researchers focused on novel antitubercular agents can derivatize the C5-amine to further optimize CmaA1 binding and evaluate in vitro activity against drug-sensitive and drug-resistant M. tuberculosis strains, leveraging the scaffold's validated target engagement potential.

Chemical Biology Tool Development

The C5-amine provides an orthogonal attachment point for biotin, fluorophores, or photoaffinity labels. After confirming target engagement of the core scaffold, researchers can convert the C5-amine into a functional probe without perturbing the critical 4-bromophenyl pharmacophore. Derivatization with a linker-alkyne moiety at C5 enables subsequent click chemistry with Azide-fluorophore or Azide-biotin for pull-down and cellular imaging studies [2].

• [1] Sharopov FS, Rakhmonov RO, Valiev AK. New thiadiazole derivatives with antituberculosis activity. BMPC Journal, 2022, 25(8), 31-39. DOI: 10.29296/25877313-2022-08-04. View Source
• [2] International Journal of Biological Macromolecules. The use of magnetic starch as a support for an ionic liquid-β-cyclodextrin based catalyst for the synthesis of imidazothiadiazolamine derivatives. 2019, 135, 453-461. View Source